Cas no 899734-92-0 (N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide)

N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide is a synthetic organic compound featuring a benzothiazole core linked to a furan carboxamide moiety via a benzyl group. Its structural complexity, including the 6-methoxy substitution on the benzothiazole ring, enhances its potential as an intermediate in pharmaceutical and agrochemical research. The compound’s distinct heterocyclic framework may contribute to bioactivity, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship studies. The presence of both electron-donating (methoxy) and electron-withdrawing (furan) groups offers tunable electronic properties, supporting applications in drug discovery and material science. High-purity synthesis ensures reproducibility for research purposes.
N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide structure
899734-92-0 structure
Product Name:N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide
CAS No:899734-92-0
MF:C20H16N2O3S
MW:364.417643547058
CID:5487243
Update Time:2025-06-09

N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide
    • Inchi: 1S/C20H16N2O3S/c1-24-15-9-10-16-18(12-15)26-20(21-16)22(13-14-6-3-2-4-7-14)19(23)17-8-5-11-25-17/h2-12H,13H2,1H3
    • InChI Key: DGBXGXSVQHFSIP-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1C(N(CC1=CC=CC=C1)C1=NC2=CC=C(OC)C=C2S1)=O

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N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide Related Literature

Additional information on N-benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide

N-Benzyl-N-(6-Methoxy-1,3-Benzothiazol-2-yl)furan-2-carboxamide (CAS No. 899734-92-0): A Comprehensive Overview

N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide (CAS No. 899734-92-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the areas of enzyme inhibition and neuropharmacology.

The molecular structure of N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide consists of a benzothiazole moiety linked to a furan ring through an amide bond, with a benzyl group attached to the nitrogen atom. The presence of the methoxy group on the benzothiazole ring and the furan ring contributes to its distinct chemical properties and biological activity.

Recent studies have highlighted the importance of N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide in the inhibition of specific enzymes involved in various physiological processes. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cholinesterase enzymes, which are crucial for neurotransmitter regulation in the central nervous system. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide has been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology reported that this compound exhibits significant anti-inflammatory activity by modulating key signaling pathways involved in inflammation. These findings suggest that it could be developed as a therapeutic agent for inflammatory disorders.

The pharmacokinetic profile of N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide has also been studied extensively. Research conducted by a team at the University of California, San Francisco, revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no major adverse events reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

Beyond its therapeutic potential, N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide has also been explored for its use as a research tool. Its ability to selectively inhibit specific enzymes and modulate signaling pathways makes it a valuable probe for investigating various biological processes at the molecular level. Researchers at several leading institutions have utilized this compound to gain deeper insights into the mechanisms underlying neurodegenerative diseases and inflammatory conditions.

In conclusion, N-Benzyl-N-(6-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide (CAS No. 899734-92-0) is a multifaceted compound with a wide range of potential applications in both research and clinical settings. Its unique chemical structure and biological activities make it an exciting area of focus for ongoing studies aimed at developing new therapeutic strategies for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.

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